Cas no 862647-95-8 (8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid)

• Product Name: 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
• CAS No: 862647-95-8
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• MDL: MFCD03422148
• CID: 3111426
• PubChem ID: 4333429
• Update Time: 2025-05-24

8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
• SB72227
• 8-chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylicacid
• BBL037497
• MFCD03422148
• AKOS005170947
• ALBB-000707
• CS-0322271
• 862647-95-8
• VS-14210
• H21071
• STK502344

• MDL： MFCD03422148
• Inchi： 1S/C18H14ClNO2/c1-10-6-7-12(8-11(10)2)16-9-14(18(21)22)13-4-3-5-15(19)17(13)20-16/h3-9H,1-2H3,(H,21,22)
• InChI Key： ZKLLHOZHAMVIBV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(=O)O)=CC(C3=CC=C(C)C(C)=C3)=NC=21

Computed Properties

• Exact Mass: 311.0713064Da
• Monoisotopic Mass: 311.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid

Introduction to 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid (CAS No. 862647-95-8)

8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 862647-95-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid, particularly the presence of a chloro substituent and dimethylphenyl groups, contribute to its unique chemical properties and potential biological functions.

The quinoline scaffold is a privileged structure in medicinal chemistry, with many derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of a chloro group at the 8-position and dimethylphenyl groups at the 2-position enhances the electronic and steric properties of the molecule, influencing its interactions with biological targets. This compound has been studied for its potential role in modulating various cellular pathways, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in quinoline derivatives as scaffolds for developing novel therapeutic agents. The structural modifications of 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid have been explored to optimize its pharmacokinetic and pharmacodynamic profiles. Researchers have focused on understanding how the substitution patterns affect the molecule's solubility, bioavailability, and target binding affinity. The carboxylic acid moiety at the 4-position provides a site for further functionalization, allowing for the synthesis of analogs with enhanced biological activity.

One of the most compelling aspects of 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid is its potential application in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The chloro and dimethylphenyl substituents may interact with key residues in these enzymes, disrupting their function and leading to apoptosis or growth inhibition. Preliminary studies have suggested that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it an attractive candidate for further preclinical development.

Additionally, the compound has been investigated for its antimicrobial properties. Quinolines are well-known for their ability to interfere with bacterial DNA gyrase and topoisomerase IV, essential enzymes for bacterial replication. The structural features of 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid may enhance its binding affinity to these targets, potentially leading to the development of novel antibiotics effective against resistant strains.

The synthesis of 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by chlorination and subsequent functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents at specific positions on the quinoline ring.

The pharmacological evaluation of 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting proliferation. The compound has also shown potential as an anti-inflammatory agent by modulating cytokine production and reducing inflammatory mediator release.

Furthermore, research has explored the compound's effects on neurological pathways. Quinoline derivatives have been implicated in modulating neurotransmitter release and receptor activity, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The structural features of 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid may enable it to interact with specific receptors or enzymes involved in these conditions.

The future directions for research on 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid include further exploration of its mechanism of action and optimization for clinical use. Preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human trials can begin. Additionally, computational modeling techniques such as molecular docking can be employed to predict how the compound interacts with biological targets, providing insights into its potential therapeutic applications.

In conclusion,8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid (CAS No. 862647-95-8) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases including cancer and neurological disorders. Continued research efforts are expected to yield valuable insights into its biological activities and clinical applications.